![molecular formula C17H23NO3 B1328743 tert-Butyl (2S)-2-benzyl-4-oxopiperidine-1-carboxylate CAS No. 1212330-54-5](/img/structure/B1328743.png)
tert-Butyl (2S)-2-benzyl-4-oxopiperidine-1-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Tert-Butyl (2S)-2-benzyl-4-oxopiperidine-1-carboxylate (TBOC) is a synthetic organic compound that is used in a variety of laboratory experiments, including those related to drug development, biochemistry, and physiology. TBOC is a relatively new compound and has recently become increasingly popular due to its wide range of applications. TBOC is a versatile compound that can be used in a variety of ways, including as a reagent, catalyst, and reactant.
Scientific Research Applications
Synthesis and Characterization of tert-Butyl (2S)-2-benzyl-4-oxopiperidine-1-carboxylate Derivatives
Synthesis as an Intermediate for Jak3 Inhibitors Chen Xin-zhi (2011) describes the synthesis of tert-butyl 4-methyl-3-oxopiperidine-1-carboxylate, a compound closely related to this compound. This compound is an important intermediate in the synthesis of protein tyrosine kinase Jak3 inhibitors. The synthesis involves several steps starting from 4-methylpyridinium and leads to high yields, highlighting its potential for industrial scale-up Chen Xin-zhi, 2011.
Stereochemical Applications V. Boev et al. (2015) discuss the stereoselective synthesis of tert-butyl 3-allyl-4-oxopiperidine-1-carboxylate derivatives, demonstrating the utility of this compound in creating stereoisomers. This work showcases the compound's role in synthesizing complex molecular structures with specific stereochemical configurations V. Boev et al., 2015.
Piperidine Derivatives Fused with Oxygen Heterocycles A. I. Moskalenko and V. Boev (2014) achieved the stereoselective synthesis of piperidine derivatives fused with oxygen heterocycles using tert-butyl 4-oxopiperidine-1-carboxylate. This study highlights the compound's applicability in creating fused bicyclic systems, which are significant in various chemical syntheses A. I. Moskalenko and V. Boev, 2014.
Applications in Crystal Structure and Molecular Packing C. Didierjean et al. (2004) conducted X-ray studies on derivatives of this compound, revealing insights into molecular packing and crystal structure. These findings are crucial for understanding the solid-state properties of these compounds C. Didierjean et al., 2004.
Safety and Hazards
Properties
IUPAC Name |
tert-butyl (2S)-2-benzyl-4-oxopiperidine-1-carboxylate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H23NO3/c1-17(2,3)21-16(20)18-10-9-15(19)12-14(18)11-13-7-5-4-6-8-13/h4-8,14H,9-12H2,1-3H3/t14-/m0/s1 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LQBXEVOJCOQNTJ-AWEZNQCLSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCC(=O)CC1CC2=CC=CC=C2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)(C)OC(=O)N1CCC(=O)C[C@@H]1CC2=CC=CC=C2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H23NO3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
289.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.